Cas no 872533-93-2 (ACETAMIDE, 2-CHLORO-N-[4-(DIFLUOROMETHYL)PHENYL]-)

• Product Name: ACETAMIDE, 2-CHLORO-N-[4-(DIFLUOROMETHYL)PHENYL]-
• CAS No: 872533-93-2
• MF: C₉H₈ClF₂NO
• MW: 219.615728378296
• CID: 1868269
• PubChem ID: 4004944
• Update Time: 2025-05-25

ACETAMIDE, 2-CHLORO-N-[4-(DIFLUOROMETHYL)PHENYL]- Chemical and Physical Properties

Names and Identifiers

• ACETAMIDE, 2-CHLORO-N-[4-(DIFLUOROMETHYL)PHENYL]-
• 2-chloro-N-[4-(difluoromethyl)phenyl]acetamide
• 2-CHLORO-N-[4-(DIFLUOROMETHYL)PHENYL]-ACETAMIDE
• AKOS003217625
• 872533-93-2
• EN300-714537
• Z57764633

• Inchi： 1S/C9H8ClF2NO/c10-5-8(14)13-7-3-1-6(2-4-7)9(11)12/h1-4,9H,5H2,(H,13,14)
• InChI Key： XPWMZHBDAMXLDS-UHFFFAOYSA-N
• SMILES： ClCC(NC1C=CC(C(F)F)=CC=1)=O

Computed Properties

• Exact Mass: 219.026
• Monoisotopic Mass: 219.026
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.1Ų

Additional information on ACETAMIDE, 2-CHLORO-N-[4-(DIFLUOROMETHYL)PHENYL]-

ACETAMIDE, 2-CHLORO-N-[4-(DIFLUOROMETHYL)PHENYL]-: A Comprehensive Overview

The compound with CAS No. 872533-93-2, commonly referred to as ACETAMIDE, 2-CHLORO-N-[4-(DIFLUOROMETHYL)PHENYL]-, is a highly specialized organic chemical. This compound has garnered significant attention in the scientific community due to its unique structural properties and potential applications in various fields. The difluoromethyl group attached to the phenyl ring introduces interesting electronic effects, making this compound a valuable subject for research in medicinal chemistry, materials science, and catalysis.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug discovery. The presence of the difluoromethyl group in this compound enhances its lipophilicity and bioavailability, making it a promising candidate for therapeutic applications. Researchers have explored its potential as a modulator of G-protein coupled receptors (GPCRs), which are critical targets for treating various diseases, including cardiovascular disorders and central nervous system diseases.

In addition to its biological applications, ACETAMIDE, 2-CHLORO-N-[4-(DIFLUOROMETHYL)PHENYL]- has shown remarkable properties in materials science. Its ability to form stable coordination complexes with transition metals has led to its use as a ligand in catalytic systems. Recent advancements in asymmetric catalysis have demonstrated that this compound can significantly improve the enantioselectivity of reactions, making it a valuable tool in the synthesis of chiral pharmaceuticals.

The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern methodologies. The key steps include the preparation of the difluoromethylphenyl intermediate and its subsequent reaction with an appropriate chloroacetamide derivative. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's suitability for both academic and industrial applications.

One of the most exciting developments involving this compound is its role in green chemistry. Scientists have discovered that it can act as an efficient catalyst in the degradation of persistent organic pollutants (POPs). By leveraging its unique electronic properties, researchers have developed novel strategies for breaking down environmental contaminants, contributing to sustainable environmental management.

Furthermore, the compound's stability under various reaction conditions makes it an ideal candidate for use in high-throughput screening (HTS) assays. Its ability to withstand harsh chemical environments while maintaining its functional integrity has made it a preferred choice for drug discovery pipelines. Recent HTS campaigns have identified several promising leads derived from this compound, paving the way for future therapeutic innovations.

In conclusion, ACETAMIDE, 2-CHLORO-N-[4-(DIFLUOROMETHYL)PHENYL]- (CAS No. 872533-93-2) is a versatile and intriguing compound with wide-ranging applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in modern scientific research. As ongoing studies continue to uncover new potentials for this compound, its role in advancing science and technology is expected to grow significantly.